3-(2,4-Dimethoxyphenyl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)propan-1-one

• IUPAC Name: 3-(2,4-dimethoxyphenyl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C17H20N2O4S/c1-21-13-5-3-12(15(9-13)22-2)4-6-16(20)19-10-14(11-19)23-17-18-7-8-24-17/h3,5,7-9,14H,4,6,10-11H2,1-2H3
• InChI Key: MXIAGEOKLSGCKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CCC(=O)N2CC(C2)OC3=NC=CS3)OC
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

3-(2,4-Dimethoxyphenyl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)propan-1-one, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. TAK-659 is a highly selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a crucial role in B-cell receptor signaling.

Scientific Research Applications

Synthesis and Pharmacological Activities

Azetidinones and thiazoles, core components of the compound , are integral to the synthesis of various heterocyclic compounds that possess significant pharmacological activities. For example, the synthesis of nitrogen and sulfur-containing heterocyclic compounds has been facilitated by reactions involving similar structural units, leading to the discovery of molecules with antibacterial and antifungal properties (K. Mistry & K. R. Desai, 2006). Similarly, compounds derived from 4,6-dimethoxy-5-(heterocycles)benzofuran have shown significant anti-inflammatory, analgesic, and anticonvulsant activities, suggesting the potential of the dimethoxyphenyl group in contributing to biological activities (E. El-Sawy et al., 2014).

Antimicrobial and Antitubercular Activities

The structural motifs found in the compound are known to contribute to antimicrobial and antitubercular activities. For instance, novel trihydroxy benzamido azetidin-2-one derivatives have been synthesized and shown to exhibit good antimicrobial and antitubercular activities, indicating the azetidinone ring's role in enhancing these effects (K. Ilango & S. Arunkumar, 2011).

Anticancer Potential

Further research into compounds containing azetidinone and thiazole rings has revealed their potential in anticancer applications. For example, thiazolopyrimidine derivatives have demonstrated significant antinociceptive and anti-inflammatory activities, suggesting their utility in cancer pain management (T. Selvam et al., 2012).

Herbicidal Activity

Additionally, compounds with structural similarities have been explored for their selective herbicidal activity, indicating potential applications in agricultural chemistry. N-{5-[2-(4,6-dimethoxy-pyrimidin-2-yloxy)-phenyl]-[1,3,4]thiadiazol-2-yl}2-aroxy-propanamides, for instance, showed moderate to good herbicidal activity against specific plant species (Man‐Yun Liu & De-Qing Shi, 2014).